Cas no 87473-80-1 (1-Naphthalenesulfonyl isocyanate, 5,6,7,8-tetrahydro-)

• Product Name: 1-Naphthalenesulfonyl isocyanate, 5,6,7,8-tetrahydro-
• CAS No: 87473-80-1
• MF: C₁₁H₁₁NO₃S
• MW: 237.274941682816
• CID: 655993
• PubChem ID: 20449208
• Update Time: 2025-04-19

1-Naphthalenesulfonyl isocyanate, 5,6,7,8-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonyl isocyanate, 5,6,7,8-tetrahydro-
• DTXSID101223759
• 5,6,7,8-Tetrahydro-1-naphthalenesulfonyl isocyanate
• SCHEMBL11079925
• 87473-80-1

• Inchi： 1S/C11H11NO3S/c13-8-12-16(14,15)11-7-3-5-9-4-1-2-6-10(9)11/h3,5,7H,1-2,4,6H2
• InChI Key： ZWPQJDXDRBRRHB-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2CCCCC=21)(N=C=O)(=O)=O

Computed Properties

• Exact Mass: 237.04596439g/mol
• Monoisotopic Mass: 237.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 72Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins